Cas no 51070-62-3 (4-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]butanoic acid)

• Product Name: 4-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]butanoic acid
• CAS No: 51070-62-3
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• MDL: MFCD00456646
• CID: 373577
• PubChem ID: 3098776
• Update Time: 2025-07-19

4-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(tetrahydro-1,1-dioxido-3-thienyl)amino]-
• 4-(1,1-Dioxotetrahydro-1lambda*6*-thiophen-3-yl-amino)butyric acid
• 4-(1,1-DIOXO-TETRAHYDRO-1-THIOPHEN-3-YLAMINO)-BUTYRIC ACID
• 4-(1,1-DIOXO-TETRAHYDROTHIOPHEN-3-YLAMINO)-BUTYRIC ACID
• 4-[(1,1-dioxothiolan-3-yl)amino]butanoic acid
• 005410
• 4-[(1,1-dioxidotetrahydro-3-thienyl)amino]butanoic acid
• 4-[(1,1-dioxidotetrahydrothiophen-3-yl)amino]butanoic acid
• AC1MJVFV
• CTK7J3805
• STOCK4S-88654
• ZERO
• 4-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]butanoic acid
• BAS 00312646
• 4-(1,1-dioxotetrahydro-1lambda6-thiophen-3-yl-amino)butyric acid
• F1068-0260
• FT-0676619
• EN300-235850
• 4-(1,1-dioxo-tetrahydro-1lambda6-thiophen-3-ylamino)-butyric acid
• 4-[(1,1-DIOXO-1??-THIOLAN-3-YL)AMINO]BUTANOIC ACID
• butanoic acid, 4-[(tetrahydro-1,1-dioxido-3-thienyl)amino]-
• 4-[(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)AMINO]BUTANOIC ACID
• BCA07062
• AKOS016043272
• 4-[(1,1-dioxo-1lambda6-thiolan-3-yl)amino]butanoic acid
• AKOS000301766
• VS-03516
• 51070-62-3
• DTXSID80389204

• MDL： MFCD00456646
• Inchi： 1S/C8H15NO4S/c10-8(11)2-1-4-9-7-3-5-14(12,13)6-7/h7,9H,1-6H2,(H,10,11)
• InChI Key： LOYVVYSXUYAYIB-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 221.07200
• Monoisotopic Mass: 221.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 506.5°Cat760mmHg
• Flash Point: 260.1°C
• Refractive Index: 1.53
• PSA: 91.85000
• LogP: 1.09960

4-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]butanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-[(1,1-dioxo-1λ?-thiolan-3-yl)amino]butanoic acid

Recent Advances in the Study of 4-[(1,1-dioxo-1λ⁶-thiolan-3-yl)amino]butanoic acid (CAS: 51070-62-3)

The compound 4-[(1,1-dioxo-1λ⁶-thiolan-3-yl)amino]butanoic acid (CAS: 51070-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and butanoic acid functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings from the latest research is the compound's ability to modulate specific signaling pathways involved in inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-[(1,1-dioxo-1λ⁶-thiolan-3-yl)amino]butanoic acid effectively inhibits the NF-κB pathway, a critical regulator of inflammatory responses. This inhibition was observed in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's favorable safety profile, with minimal cytotoxicity observed at therapeutic concentrations.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of this compound. A preprint article from BioRxiv (2024) reported that 4-[(1,1-dioxo-1λ⁶-thiolan-3-yl)amino]butanoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with upregulated oxidative stress responses. The researchers proposed that the compound's ability to generate reactive oxygen species (ROS) within cancer cells contributes to its anticancer effects. Further studies are underway to validate these findings and to identify potential synergies with existing chemotherapeutic agents.

The synthetic accessibility of 4-[(1,1-dioxo-1λ⁶-thiolan-3-yl)amino]butanoic acid has also been a focus of recent research. A team from the University of Cambridge developed an improved synthetic route that enhances yield and reduces the formation of byproducts. Their methodology, published in Organic Process Research & Development (2023), employs a novel catalytic system that streamlines the introduction of the sulfonamide moiety. This advancement is expected to facilitate larger-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 4-[(1,1-dioxo-1λ⁶-thiolan-3-yl)amino]butanoic acid. Pharmacokinetic studies have revealed variable oral bioavailability, prompting ongoing research into formulation strategies to improve its absorption. Additionally, the precise molecular targets of the compound are still being elucidated, which is critical for understanding its therapeutic potential and minimizing off-target effects.

In conclusion, 4-[(1,1-dioxo-1λ⁶-thiolan-3-yl)amino]butanoic acid (CAS: 51070-62-3) represents a promising candidate for further drug development, with demonstrated bioactivity in inflammation and oncology. Continued research into its mechanisms, synthetic optimization, and formulation will be essential to fully realize its therapeutic potential. The compound's unique chemical structure and multifaceted biological effects position it as a valuable subject for future studies in chemical biology and medicinal chemistry.